Cas no 2165693-19-4 (trans-4-(3-hydroxyphenyl)aminooxolan-3-ol)

• Product Name: trans-4-(3-hydroxyphenyl)aminooxolan-3-ol
• CAS No: 2165693-19-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6190504
• PubChem ID: 126846645
• Update Time: 2025-06-29

trans-4-(3-hydroxyphenyl)aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(3-hydroxyphenyl)aminooxolan-3-ol
• (3S,4R)-4-[(3-hydroxyphenyl)amino]oxolan-3-ol
• F6545-4879
• trans-4-[(3-hydroxyphenyl)amino]oxolan-3-ol
• AKOS040823298
• 2165693-19-4

• Inchi： 1S/C10H13NO3/c12-8-3-1-2-7(4-8)11-9-5-14-6-10(9)13/h1-4,9-13H,5-6H2/t9-,10-/m1/s1
• InChI Key： YOTYNVQSVYDPHU-NXEZZACHSA-N
• SMILES： O1C[C@H]([C@@H](C1)NC1C=CC=C(C=1)O)O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.7Ų

Additional information on trans-4-(3-hydroxyphenyl)aminooxolan-3-ol

Professional Introduction to trans-4-(3-hydroxyphenyl)aminooxolan-3-ol (CAS No. 2165693-19-4)

trans-4-(3-hydroxyphenyl)aminooxolan-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2165693-19-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the oxolane derivative class, characterized by its oxygen-containing heterocyclic structure, which is often associated with diverse biological activities. The presence of both an amine and a hydroxyl group in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The structural motif of trans-4-(3-hydroxyphenyl)aminooxolan-3-ol incorporates a phenyl ring substituted at the 3-position with a hydroxyl group. This configuration is reminiscent of many bioactive molecules that have been explored for their pharmacological properties. The oxolane ring itself is a versatile scaffold that has been utilized in various synthetic applications, often contributing to the stability and bioavailability of therapeutic agents. The amine functionality, located at the 4-position of the oxolane ring, provides a site for potential hydrogen bonding interactions, which are crucial for binding affinity in drug-receptor interactions.

In recent years, there has been growing interest in oxolane derivatives due to their potential applications in medicinal chemistry. These compounds have been investigated for their roles as intermediates in synthesizing more complex molecules or as lead compounds for further optimization. The hydroxyl group on the phenyl ring in trans-4-(3-hydroxyphenyl)aminooxolan-3-ol adds an additional layer of reactivity, enabling various functionalization strategies that can be tailored to enhance specific biological activities.

One of the most compelling aspects of studying compounds like trans-4-(3-hydroxyphenyl)aminooxolan-3-ol is their potential to serve as scaffolds for drug design. The oxolane ring can be modified in numerous ways to fine-tune its electronic and steric properties, thereby influencing its interaction with biological targets. For instance, modifications at the 2-position of the oxolane ring can introduce additional functional groups that may enhance binding affinity or selectivity. Similarly, variations at the 5-position can alter the overall shape and electronic distribution of the molecule, further impacting its pharmacological profile.

The hydroxyl group at the 3-position of the phenyl ring in trans-4-(3-hydroxyphenyl)aminooxolan-3-ol also presents opportunities for further derivatization. Hydroxyl groups are known to participate in hydrogen bonding, both as donors and acceptors, which can be exploited to improve binding interactions with biological targets. Additionally, this group can undergo various chemical transformations, such as etherification or esterification, to introduce new properties or functionalities into the molecule.

In the context of current research trends, there is increasing emphasis on developing sustainable and efficient synthetic methodologies for bioactive molecules. The synthesis of trans-4-(3-hydroxyphenyl)aminooxolan-3-ol exemplifies this trend, as it highlights the importance of optimizing synthetic routes to minimize waste and improve yields. Advances in green chemistry principles have led to the development of novel catalytic systems and solvent-free reactions that can enhance the efficiency of producing complex molecules like this one.

The amine group in trans-4-(3-hydroxyphenyl)aminooxolan-3-ol offers another avenue for functionalization that has been explored in drug design. Amines are versatile functional groups that can participate in various chemical reactions, including condensation reactions with carboxylic acids to form amides or Schiff bases. These derivatives can exhibit enhanced biological activity compared to their parent compounds, making them attractive candidates for further investigation.

The potential applications of trans-4-(3-hydroxyphenyl)aminooxolan-3-ol extend beyond its role as a synthetic intermediate or lead compound. Its unique structural features make it a promising candidate for investigating novel mechanisms of action in pharmacology. For instance, studies have shown that oxolane derivatives can interact with enzymes and receptors in ways that differ from traditional pharmacophores. This suggests that compounds like this one may have untapped therapeutic potential.

The growing body of research on oxolane derivatives underscores their importance as building blocks in medicinal chemistry. The ability to modify these molecules in multiple ways allows chemists to explore a wide range of biological activities and develop new therapeutic strategies. As our understanding of these compounds evolves, so too does our ability to harness their potential for treating various diseases.

In conclusion, trans-4-(3-hydroxyphenyl)aminooxolan-3-ol (CAS No. 2165693-19-4) represents a fascinating compound with significant implications for pharmaceutical research and development. Its unique structural features and potential for functionalization make it a valuable tool for exploring new drug candidates and synthetic methodologies. As research continues to uncover new applications for this compound and related derivatives, its importance in advancing our understanding of medicinal chemistry is likely to grow even further.